Cas no 1026471-88-4 (m-Loxoprofen)

m-Loxoprofen structure
m-Loxoprofen structure
Product Name:m-Loxoprofen
CAS No:1026471-88-4
MF:C15H18O3
MW:246.30
CID:4762118
Update Time:2025-07-21

m-Loxoprofen Chemical and Physical Properties

Names and Identifiers

    • α-Methyl-3-[(2-oxocyclopentyl)methyl]benzeneacetic acid
    • m-Loxoprofen
    • Inchi: 1S/C15H18O3/c1-10(15(17)18)12-5-2-4-11(8-12)9-13-6-3-7-14(13)16/h2,4-5,8,10,13H,3,6-7,9H2,1H3,(H,17,18)
    • InChI Key: RRAGHLHBJAIJJG-UHFFFAOYSA-N
    • SMILES: C1(C(CCC1)=O)CC1=CC(C(C)C(O)=O)=CC=C1

m-Loxoprofen Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
L472940-5mg
m-Loxoprofen
1026471-88-4
5mg
$207.00 2023-05-18
TRC
L472940-25mg
m-Loxoprofen
1026471-88-4
25mg
$953.00 2023-05-18
TRC
L472940-50mg
m-Loxoprofen
1026471-88-4
50mg
$1642.00 2023-05-18
TRC
L472940-100mg
m-Loxoprofen
1026471-88-4
100mg
$ 3000.00 2023-09-07

Additional information on m-Loxoprofen

Comprehensive Overview of m-Loxoprofen (CAS No. 1026471-88-4): Mechanism, Applications, and Innovations

m-Loxoprofen (CAS No. 1026471-88-4) is a nonsteroidal anti-inflammatory drug (NSAID) belonging to the propionic acid derivative class. As a chiral isomer of Loxoprofen, it exhibits potent analgesic, antipyretic, and anti-inflammatory properties. The compound has garnered significant attention in pharmaceutical research due to its improved metabolic stability and reduced gastrointestinal side effects compared to racemic Loxoprofen. This article delves into its molecular structure, therapeutic applications, and emerging trends in pain management.

The chemical name of m-Loxoprofen is 2-[4-(2-oxocyclopentylmethyl)phenyl]propanoic acid, with a molecular formula of C15H18O3. Its CAS registry number, 1026471-88-4, serves as a unique identifier in chemical databases and regulatory documentation. The m- prefix denotes its meta-positioned cyclopentyl ring, which enhances its binding affinity to cyclooxygenase (COX) enzymes—a key factor in its pharmacological efficacy.

In recent years, m-Loxoprofen has been widely studied for its potential in osteoarthritis and rheumatoid arthritis treatment. Clinicians favor its rapid absorption and prolonged half-life, which align with current demands for long-acting NSAIDs. A 2023 meta-analysis highlighted its superior gastrointestinal safety profile, addressing a major concern among patients seeking NSAID alternatives with fewer ulcers or bleeding risks.

From a formulation perspective, m-Loxoprofen is increasingly incorporated into transdermal patches and topical gels—products dominating pain relief market trends. These delivery systems minimize systemic exposure while providing localized effects, making them ideal for musculoskeletal disorders. Pharmaceutical companies are also exploring nanoparticle carriers to enhance its bioavailability, a hot topic in drug delivery optimization research.

Environmental and synthetic considerations are equally critical. The synthesis of m-Loxoprofen involves asymmetric hydrogenation—a green chemistry approach reducing hazardous byproducts. This aligns with the pharmaceutical industry's shift toward sustainable APIs (Active Pharmaceutical Ingredients), a frequently searched term among environmental health researchers.

Regulatory agencies like the FDA and EMA classify m-Loxoprofen as a prescription drug, with strict guidelines on dosage due to potential CYP450 enzyme interactions. Patients often search for "m-Loxoprofen vs. Celecoxib" or "best NSAID for chronic back pain," reflecting clinical interest in comparative efficacy. Ongoing Phase IV trials investigate its cardiovascular safety, a major focus area post-Vioxx withdrawal.

Emerging applications include sports medicine, where athletes use m-Loxoprofen for acute injury management. However, its inclusion in WADA-monitored substances necessitates therapeutic use exemptions. Parallel research explores its synergy with glucosamine in cartilage repair—a trending topic in regenerative orthopedics.

Analytical methods for m-Loxoprofen quantification, such as HPLC-MS/MS, are vital for pharmacokinetic studies. Recent advancements in biosensor technology enable real-time monitoring of plasma concentrations, addressing queries about "how long does m-Loxoprofen stay in your system."

In conclusion, m-Loxoprofen (CAS No. 1026471-88-4) represents a paradigm shift in NSAID therapy, balancing efficacy with safety. Its evolving formulations and ecological synthesis methods position it as a frontrunner in next-generation pain management solutions, answering the global demand for personalized medicine and sustainable pharmaceuticals.

Recommended suppliers
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk